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Compound of Interest

Compound Name: Cyanine5.5 hydrazide dichloride

Cat. No.: B15142254

Essential Safety and Handling Guide for
Cyanine5.5 Hydrazide Dichloride

This guide provides crucial safety and logistical information for the handling and disposal of
Cyanineb.5 hydrazide dichloride, tailored for researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe execution of
experimental workflows involving this compound.

Chemical Properties and Hazards

Cyanineb.5 hydrazide dichloride is a carbonyl-reactive near-infrared fluorescent dye.[1][2]
While a specific Safety Data Sheet (SDS) for this compound is not readily available, the safety
precautions should be based on the known hazards of its constituent parts: cyanine dyes and
hydrazide compounds. Hydrazides are known to react with aldehydes and ketones to form
stable hydrazones.[1] Similar hydrazine compounds are classified as toxic if swallowed, in
contact with skin, or if inhaled, and may cause an allergic skin reaction.[3][4] Cyanine dyes are
intensely colored and can be sensitive to light and humidity.[5]

Hazard Classifications (based on related compounds):
» Acute Toxicity (Oral, Dermal, Inhalation)[3][4]

o Skin Sensitizer[3][4]
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e Eye and Skin Irritant[5]

» Hazardous to the Aquatic Environment[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory for all personnel handling Cyanine5.5 hydrazide
dichloride. The following table outlines the minimum required PPE.
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Body Part

Required PPE

Specifications and Notes

Hands

Chemical Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always double-
glove. Check the
manufacturer's data for

breakthrough times.[6]

Eyes/Face

Safety Goggles and Face
Shield

Goggles must be splash-proof.
A face shield should be worn
over the goggles when

handling solutions or powders.

[6]

Body

Laboratory Coat and

Chemical-Resistant Apron

A fully buttoned lab coat is the
minimum requirement. A
chemical-resistant apron
should be worn over the lab
coat when handling larger
quantities or when there is a

risk of splashing.[6]

Respiratory

Fume Hood or Respirator

All handling of the solid
compound and preparation of
solutions should be conducted
in a certified chemical fume
hood. If a fume hood is not
available, a NIOSH-approved
respirator with appropriate
cartridges for organic vapors
and particulates should be

used.

Feet

Closed-toe Shoes

Shoes must be made of a non-

porous material.[6]

Operational Plan: Handling and Storage

Receiving and Storage:

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Sayanedine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Sayanedine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Sayanedine.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Sayanedine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142254?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Upon receipt, store the compound at -20°C in the dark and desiccated.[1][7]
e Transportation can be at room temperature for up to 3 weeks.[1]

» Avoid prolonged exposure to light.[1]

Preparation of Solutions:

» Work Area Preparation: Ensure the chemical fume hood is clean and operational. Have all
necessary equipment and reagents readily available.

» Donning PPE: Follow the donning sequence outlined in the workflow diagram below.

o Weighing: Carefully weigh the required amount of Cyanine5.5 hydrazide dichloride powder
in the fume hood. Avoid creating dust.

¢ Dissolving: The compound is soluble in DMSO and DMF.[2] Add the appropriate solvent to
the powder and mix gently until fully dissolved.

e Labeling: Clearly label the container with the chemical name, concentration, solvent, date of
preparation, and appropriate hazard symbols.

Experimental Use:

Perform all reactions in a well-ventilated area, preferably within a fume hood.

Keep containers tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling.[8]

Disposal Plan

All waste materials contaminated with Cyanine5.5 hydrazide dichloride must be treated as
hazardous waste.

Waste Segregation and Collection:
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e Solid Waste: Contaminated gloves, weigh paper, and other solid materials should be
collected in a designated, labeled hazardous waste container.

» Liquid Waste: Unused solutions and reaction mixtures should be collected in a separate,
labeled hazardous waste container for liquid chemical waste. Do not pour down the drain.[4]

o Sharps: Contaminated needles or other sharps must be disposed of in a designated sharps
container for hazardous chemical waste.

Container Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name, and the associated hazards (e.g., "Toxic," "Skin Sensitizer").

o Store waste containers in a designated satellite accumulation area, away from incompatible
materials.

Final Disposal:

o Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) office, following all local, state, and federal regulations.

Experimental Workflow and Safety Procedures
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Experimental Workflow for Handling Cyanine5.5 Hydrazide Dichloride

Preparation Phase

1. Prepare Work Area
(Fume Hood)

\4

2. Don PPE
(Gloves, Goggles, Lab Coat)

\4

3. Weigh Compound

\ 4

4. Dissolve in Solvent

\4

5. Label Solution

Experimentgtion Phase
\4

6. Conduct Experiment
(in Fume Hood)

\4

7. Monitor Reactions

Cleanup & D‘i;posal Phase

8. Segregate Waste
(Solid & Liquid)

\4

9. Label Waste Containers

\4

10. Store Waste Properly

\4

11. Doff PPE

\4

12. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of Cyanine5.5 hydrazide dichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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